Cas no 183513-64-6 (Benzene,2-chloro-1-isocyanato-3-methoxy-)

• Product Name: Benzene,2-chloro-1-isocyanato-3-methoxy-
• CAS No: 183513-64-6
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 114122
• PubChem ID: 21184848
• Update Time: 2025-04-18

Benzene,2-chloro-1-isocyanato-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-1-isocyanato-3-methoxy-
• 2-chloro-1-isocyanato-3-methoxybenzene
• Benzene, 2-chloro-1-isocyanato-3-methoxy-
• DTXSID70611187
• 183513-64-6
• SCHEMBL3548169
• AKOS006309305

• Inchi： 1S/C8H6ClNO2/c1-12-7-4-2-3-6(8(7)9)10-5-11/h2-4H,1H3
• InChI Key： JWHPQBAWKJSXAL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OC)N=C=O

Computed Properties

• Exact Mass: 183.00878
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66